Cas no 1261557-69-0 (4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1261557-69-0
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4986332
• Update Time: 2025-10-29

4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C14H9F6NO2/c1-22-10-6-7-21-12(13(15,16)17)11(10)8-4-2-3-5-9(8)23-14(18,19)20/h2-7H,1H3
• InChI Key： VJPLIYIPOIUONQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)OC)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 4.6
• Topological Polar Surface Area: 31.4

Additional information on 4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS 1261557-69-0)

4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS 1261557-69-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of trifluoromethyl and trifluoromethoxy groups enhances its bioactivity, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand in catalytic systems, aligning with the growing demand for fluorinated compounds in modern chemistry.

The compound’s molecular structure combines a pyridine core with aromatic and alkoxy substituents, contributing to its lipophilicity and metabolic stability—a critical factor in medicinal chemistry. Recent studies highlight its relevance in addressing drug-resistant pathogens, a hot topic in antibiotic development. Its CAS number 1261557-69-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine exemplifies advancements in cross-coupling reactions and fluorination techniques. The integration of green chemistry principles in its synthesis resonates with industry trends toward sustainable manufacturing. Analysts note its compatibility with flow chemistry systems, which are pivotal for scaling up production while minimizing waste—a key concern for pharmaceutical companies.

In agrochemical applications, this compound’s pesticidal properties are under investigation, particularly for crop protection against invasive species. Its mode of action is hypothesized to involve enzyme inhibition, a mechanism widely explored in precision agriculture. Given the global push for food security, such research aligns with searches for next-generation agrochemicals and low-toxicity alternatives.

Market analysts project growth in demand for fluorinated pyridines, driven by their versatility in electronic materials and organic light-emitting diodes (OLEDs). The compound’s electron-withdrawing groups make it a candidate for optoelectronic applications, a sector experiencing rapid innovation. Patent filings related to CAS 1261557-69-0 often cite its use in photovoltaic cells and semiconductor coatings.

For researchers, challenges include optimizing the compound’s solubility profile and bioavailability. Computational tools like molecular docking and QSAR modeling are increasingly employed to predict its interactions with biological targets. These methodologies address frequent queries about drug-likeness and ADMET properties in early-stage discovery.

In summary, 4-Methoxy-3-(2-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine represents a convergence of multidisciplinary research, bridging gaps between pharmaceuticals, materials science, and sustainable chemistry. Its CAS 1261557-69-0 serves as a gateway to exploring cutting-edge applications, from targeted therapies to renewable energy technologies.